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Compound of Interest

Compound Name: 4-Cyclohexylphenol

Cat. No.: B075765 Get Quote

An In-depth Technical Guide to 4-Cyclohexylphenol

Introduction
4-Cyclohexylphenol (CAS No. 1131-60-8) is an aromatic organic compound characterized by

a cyclohexyl group attached to the para position of a phenol ring.[1][2] It is a white to light

yellow crystalline solid with a faint, characteristic phenolic odor.[1][3] This compound is

sparingly soluble in water but shows good solubility in various organic solvents.[1][3] 4-
Cyclohexylphenol serves as a crucial intermediate in the synthesis of a wide range of

specialty chemicals.[3] Its applications are diverse, spanning the production of polymers,

resins, surfactants, UV absorbers, antioxidants, pharmaceuticals, and agrochemicals.[1][3] In

the polymer industry, it functions as a monomer or a crosslinking agent to enhance material

properties like durability and environmental resistance.[1][3] Furthermore, it is a key building

block in the development of new drugs and is used in the synthesis of pesticides and

herbicides.[3]

Physicochemical and Identification Data
Quantitative data regarding the properties and identifiers of 4-Cyclohexylphenol are

summarized below for easy reference and comparison.

Table 1: Physicochemical Properties
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Property Value Source

Molecular Formula C₁₂H₁₆O [1][3]

Molecular Weight 176.25 g/mol [2][3]

Melting Point 129-135°C [3][4]

Boiling Point 213-215°C [3][4]

Boiling Point (at 11 Torr) 150-153°C [5]

Flash Point 153°C [3]

Water Solubility 66.66 mg/L (at 25°C) [1][3]

pKa 10.15 ± 0.13 (Predicted) [1][3]

Vapor Pressure 0.00144 mmHg (at 25°C) [3]

Appearance
White to light yellow crystalline

solid/powder
[1][3]

Table 2: Chemical Identifiers
Identifier Value Source

CAS Number 1131-60-8 [1][2][3]

EINECS Number 214-465-4 [2][3]

PubChem CID 14327 [1][2]

InChI

InChI=1S/C12H16O/c13-12-8-

6-11(7-9-12)10-4-2-1-3-5-

10/h6-10,13H,1-5H2

[1][2]

InChIKey
OAHMVZYHIJQTQC-

UHFFFAOYSA-N
[1][2]

Canonical SMILES
C1CCC(CC1)C2=CC=C(C=C2

)O
[1][2]

Synonyms
p-Cyclohexylphenol, 4-

Hydroxyphenylcyclohexane
[2][3][5]
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Synthesis of 4-Cyclohexylphenol
The primary methods for synthesizing 4-Cyclohexylphenol involve the alkylation of phenol

with either cyclohexanol or cyclohexene.[6][7] These reactions are typically catalyzed by acids,

such as sulfuric acid, phosphoric acid, or solid acid catalysts like zeolites (e.g., H-Mordenite, H-

beta) and transitional aluminas.[6][8] The use of solid acid catalysts is advantageous as it can

lead to higher selectivity for the para-isomer and allows for easier catalyst recovery and reuse.

[6][8]
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Caption: General workflow for the synthesis of 4-Cyclohexylphenol.
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Experimental Protocol: Hydroalkylation of Phenol
This protocol describes a method for the synthesis of 4-Cyclohexylphenol via the

hydroalkylation of phenol using a palladium catalyst.[9]

1. Materials and Equipment:

Phenol (30 g)

1% Pd-Al₂O₃ catalyst (1 g)

Fused salt mixture (NaCl-AlCl₃, 1:1 mol ratio, 6 g)

High-pressure autoclave reactor equipped with a stirrer and temperature control

Hydrogen gas source

Standard laboratory glassware for workup and purification

2. Procedure:

Charge the autoclave reactor with phenol, the Pd-Al₂O₃ catalyst, and the fused salt mixture.

Seal the reactor and purge it with hydrogen gas to remove air.

Pressurize the reactor with hydrogen.

Heat the mixture to 120°C while stirring.

Maintain the reaction at 120°C for 4.5 hours.

After the reaction period, cool the reactor to room temperature and carefully vent the excess

hydrogen gas.

Open the reactor and transfer the crude reaction mixture.

Isolate the product through standard procedures such as filtration to remove the catalyst,

followed by distillation or crystallization to purify the 4-Cyclohexylphenol.
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3. Expected Outcome:

This method selectively yields 4-Cyclohexylphenol. A reported yield for this specific

protocol is 31.9%.[9]

Industrial and Research Applications
4-Cyclohexylphenol is a versatile chemical intermediate with a broad range of applications.

Polymer and Resin Production: It is used as a monomer or additive in the manufacturing of

polymers and resins, contributing to enhanced durability and resistance to environmental

factors.[1][3]

UV Absorbers and Antioxidants: The compound serves as a precursor for the synthesis of

UV absorbers, which protect materials from degradation by ultraviolet radiation, and

antioxidants, which prevent oxidation.[3]

Pharmaceutical Synthesis: It acts as a key building block in the development of new

pharmaceutical drugs and for metabolic studies, sometimes using isotopically labeled

versions (e.g., with ³⁵S).[3][10]

Agrochemicals: In the agrochemical industry, it is employed in the synthesis of pesticides

and herbicides.[3]

Dyes and Colorants: 4-Cyclohexylphenol is an important intermediate in the manufacture of

dyestuffs, particularly for coloring plastics.[6]
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Caption: Application pathways of 4-Cyclohexylphenol as a chemical intermediate.

Toxicology and Safety
4-Cyclohexylphenol is considered moderately toxic and requires careful handling.

Hazards: It is harmful if swallowed, inhaled, or in contact with skin.[1][4] The compound

causes irritation to the skin, eyes, and respiratory system.[3][4] Direct contact can lead to

skin inflammation, characterized by itching, scaling, or reddening, and may cause serious

eye damage.[2][4]

Safety Precautions: When handling 4-Cyclohexylphenol, appropriate personal protective

equipment (PPE) is essential. This includes suitable protective clothing, gloves, and eye/face

protection.[1][4] Work should be conducted in a well-ventilated area to minimize inhalation

exposure.[4]

Storage: Store in a cool, dry place in a tightly sealed container, away from sources of ignition

and incompatible substances like strong oxidizing agents.[1][4]

Table 3: Hazard and Safety Information
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Code Description Source

R20/21/22

Harmful by inhalation, in

contact with skin and if

swallowed.

[1]

R36/37/38
Irritating to eyes, respiratory

system and skin.
[1]

S26

In case of contact with eyes,

rinse immediately with plenty

of water and seek medical

advice.

[1]

S36/37/39

Wear suitable protective

clothing, gloves and eye/face

protection.

[1]

H315 Causes skin irritation. [2]

H318 Causes serious eye damage. [2]

H335
May cause respiratory

irritation.
[2]

H400 Very toxic to aquatic life. [2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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